Cas no 279-91-4 (6-Thiabicyclo[3.2.1]octane)

6-Thiabicyclo[3.2.1]octane structure
6-Thiabicyclo[3.2.1]octane structure
Product Name:6-Thiabicyclo[3.2.1]octane
CAS No:279-91-4
MF:C7H12S
MW:128.235180854797
CID:1433336
PubChem ID:559163
Update Time:2025-04-20

6-Thiabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

    • 6-Thiabicyclo[3.2.1]octane
    • SCHEMBL10080648
    • FMOJLLCYRLEUSL-UHFFFAOYSA-N
    • DTXSID90339851
    • 279-91-4
    • Inchi: 1S/C7H12S/c1-2-6-4-7(3-1)8-5-6/h6-7H,1-5H2
    • InChI Key: FMOJLLCYRLEUSL-UHFFFAOYSA-N
    • SMILES: S1CC2CCCC1C2

Computed Properties

  • Exact Mass: 128.06606
  • Monoisotopic Mass: 128.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 90.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd